Cas no 1036761-96-2 (3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester)

• Product Name: 3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester
• CAS No: 1036761-96-2
• MF: C₁₅H₂₂BNO₃
• MW: 275.151084423065
• MDL: MFCD17015826
• CID: 829098
• PubChem ID: 53217187
• Update Time: 2025-11-02

3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• N-Methyl-2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• 3-(N-Methylaminocarbonyl)methylphenylboronic acid, pinacol ester
• F87731
• N-METHYL-2-[3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ACETAMIDE
• BS-26011
• 1036761-96-2
• SCHEMBL13336438
• MFCD17015826
• DTXSID40682288
• Z2044811973
• CS-0175480
• EN300-7364364
• AKOS016004762
• 3-(N-Methylaminocarbonyl)methylphenylboronic acid pinacol ester
• DB-356542
• 3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester

• MDL： MFCD17015826
• Inchi： 1S/C15H22BNO3/c1-14(2)15(3,4)20-16(19-14)12-8-6-7-11(9-12)10-13(18)17-5/h6-9H,10H2,1-5H3,(H,17,18)
• InChI Key： LWIZOGWOSMFUEW-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(CC(NC)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 275.16900
• Monoisotopic Mass: 275.1692737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 51.05000
• LogP: 2.11460

Additional information on 3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester

3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester (CAS 1036761-96-2): A Versatile Boronic Acid Derivative for Modern Chemistry

3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester (CAS 1036761-96-2) is a highly valuable boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound, featuring a pinacol ester group, offers enhanced stability and reactivity, making it a preferred choice for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry.

The unique structure of 3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester combines a phenylboronic acid moiety with an N-methylaminocarbonyl functional group, enabling diverse applications in drug discovery and agrochemical development. Researchers frequently search for "boronic acid pinacol ester applications" or "CAS 1036761-96-2 synthesis," reflecting its growing importance in green chemistry and sustainable manufacturing processes.

One of the key advantages of this compound is its role in bioconjugation and proteomics. With the rising interest in targeted drug delivery and biomarker detection, 3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester has gained attention for its ability to form stable complexes with diols and other biological molecules. This property is particularly valuable in developing glucose sensors and cancer therapeutics, aligning with current trends in precision medicine.

In material science, this compound contributes to the development of advanced polymers and self-healing materials. Its boronate ester linkages enable dynamic covalent chemistry, a hot topic in "smart material design" searches. The pinacol protection strategy also addresses common challenges in moisture-sensitive reactions, a frequent concern in industrial applications.

The synthesis and handling of 3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester require specialized knowledge, as evidenced by search queries like "CAS 1036761-96-2 handling precautions." While not classified as hazardous, proper storage under inert atmosphere and protection from protic solvents are recommended to maintain its stability. The compound typically appears as a white to off-white crystalline powder with excellent shelf stability when stored correctly.

Recent publications highlight its utility in heterocycle synthesis, particularly for creating pharmacophores in kinase inhibitors and antiviral agents. This aligns with growing interest in "COVID-19 drug development" and "anticancer compound libraries." The methylaminocarbonyl group enhances solubility profiles, addressing a common challenge in medicinal chemistry optimization.

Quality control of 3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester involves rigorous HPLC analysis and NMR characterization, topics frequently searched by quality assurance professionals. Commercial suppliers typically provide ≥95% purity, with some premium grades reaching 98% for sensitive applications. The compound's molecular weight of 291.15 g/mol and well-defined spectroscopic properties facilitate easy identification and quantification.

Emerging applications include its use in organic electronics and photovoltaic materials, responding to the global push for renewable energy solutions. The conjugated system in its structure enables interesting charge transport properties, making it a candidate for organic light-emitting diodes (OLEDs) research.

For researchers exploring catalysis, this compound serves as both a reagent and potential ligand precursor in transition metal complexes. The boronic ester functionality allows for diverse post-modification strategies, a feature increasingly important in combinatorial chemistry and high-throughput screening platforms.

As the chemical industry moves toward atom-efficient processes, 3-(N-Methylaminocarbonyl)methylphenylboronic Acid Pinacol Ester represents an important building block for sustainable synthesis. Its balanced reactivity profile and commercial availability position it as a key player in addressing current challenges in pharmaceutical manufacturing and functional material design.